Cas no 1863335-70-9 (1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 1863335-70-9
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 5046276
• Update Time: 2025-10-21

1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole
• 1-prop-2-ynyl-3-thiophen-3-ylpyrazole
• 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole

• Inchi： 1S/C10H8N2S/c1-2-5-12-6-3-10(11-12)9-4-7-13-8-9/h1,3-4,6-8H,5H2
• InChI Key： IXCXAYOCVYDIJX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CN(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 1.8
• Topological Polar Surface Area: 46.1

Additional information on 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole

Recent Advances in the Study of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole (CAS: 1863335-70-9)

The compound 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole (CAS: 1863335-70-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole as a scaffold for the development of novel bioactive molecules. The presence of both a pyrazole ring and a thiophene moiety in its structure provides opportunities for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have employed advanced synthetic methodologies, including click chemistry and palladium-catalyzed cross-coupling reactions, to derivatize this core structure efficiently.

In terms of biological activity, preliminary investigations have demonstrated promising results for this compound and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole exhibit potent inhibitory activity against specific kinase targets implicated in cancer progression. The compound's ability to modulate protein-protein interactions has also been explored, suggesting potential applications in targeting undruggable proteins.

Pharmacokinetic studies of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole derivatives have revealed favorable drug-like properties, including moderate metabolic stability and acceptable membrane permeability. Molecular docking simulations have provided insights into the binding modes of these compounds with their biological targets, facilitating rational drug design approaches. These computational studies have been complemented by X-ray crystallography data in some cases, offering high-resolution structural information.

The potential therapeutic applications of this compound class extend beyond oncology. Recent patent filings indicate exploration of these molecules as modulators of inflammatory pathways and neurodegenerative disease targets. Particularly noteworthy is their investigation as potential agents for Alzheimer's disease, where they have shown ability to inhibit amyloid-beta aggregation in vitro.

Despite these promising developments, challenges remain in the optimization of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole derivatives for clinical applications. Current research efforts are focused on improving selectivity profiles and addressing potential toxicity concerns. The compound's propargyl group, while valuable for further derivatization, presents metabolic challenges that require careful consideration in lead optimization programs.

In conclusion, 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole represents a promising scaffold in medicinal chemistry with diverse potential applications. Ongoing research continues to uncover new biological activities and therapeutic possibilities for this compound class. Future directions likely include the development of more sophisticated derivatives and the exploration of combination therapies utilizing this chemical scaffold.